Cas no 16491-54-6 (Butanoic acid,1-ethenylhexyl ester)

• Product Name: Butanoic acid,1-ethenylhexyl ester
• CAS No: 16491-54-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 185524
• PubChem ID: 24901808
• Update Time: 2025-04-19

Butanoic acid,1-ethenylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,1-ethenylhexyl ester
• 1-OCTEN-3-YL BUTYRATE
• oct-1-en-3-yl butanoate
• 1-Ethenylhexyl butanoate
• 1-Octen-3-ol butyrate
• 1-Pentylallyl butyrate
• 1-Pentylallylbutyrat
• Butanoic acid 1-octen-3-yl ester
• Butyric acid,1-pentylallyl ester
• EINECS 240-555-8
• FEMA No. 3612
• FEMA 3612
• l-Octen-3-yl butyrate
• 1-OCTEN-3-YLBUTYRATEFCC
• Amylvinylcarbinyl butyrate
• butyricacid,1-vinylhexylester
• Butyric acid 1-octen-3-yl ester
• 1-octen-3-olbutyrate
• 1-pentylallylbutyrate
• 1-OCTEN-3-YL BUTYRATE 97+% FCC

• MDL： MFCD00036582
• Inchi： 1S/C12H22O2/c1-4-7-8-10-11(6-3)14-12(13)9-5-2/h6,11H,3-5,7-10H2,1-2H3
• InChI Key： LZWFXVJBIZIHCH-UHFFFAOYSA-N
• SMILES： CCCCCC(C=C)OC(CCC)=O

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.87 g/mL at 25 °C(lit.)
• Melting Point: 225-229 °C(lit.)
• Boiling Point: 225-229 °C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.4295(lit.)
• PSA: 26.30000
• LogP: 3.46460
• FEMA: 3612 | 1-OCTEN-3-YL BUTYRATE

Butanoic acid,1-ethenylhexyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：ET7030000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters